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N,N-Dimethylformamide

Propert N,N'-Dimethyloxamide

perty y (DME)
CAS Number 615-35-0 [1] [2] 68-12-2 [3]
Molecular C4HgN>05 [1] [2] C3H7NO
Formula
Molecular Weight  116.12 [2] -
(g/mol)
Physical State (at  Solid [1] Liquid

RT)

Melting Point

Boiling Point

Density (g/lcm?)

214-217 °C [1] [2]

1.1+0.1 [1]

High (=150°C at 760 mmHQ)
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N,N-Dimethylformamide

Propert N,N'-Dimethyloxamide

i/ i (DMF)
Primary Chemical reagent (e.g., building block) [1] "Universal" polar aprotic
Application solvent [4]
Key Hazard H315, H319, H335 (Causes skin/eye irritation, Reproductive toxicity, toxic to
Statements may cause respiratory irritation) [1] organs [5]

Key Differentiating Factors

The table highlights that these two chemicals are fundamentally different in form and function.

¢ Physical State and Utility: N,N'-Dimethyloxamide is a solid with a high melting point, indicating its
primary use as a reactant or building block in synthesis (e.qg., for preparing specific ligands or
compounds) [1]. In contrast, DMF is a high-boiling liquid, a classic characteristic of a polar aprotic
solvent used to dissolve reagents and facilitate reactions [4].

¢ Role in Synthesis: DMF is a workhorse solvent prized for its ability to dissolve a wide range of
compounds, including salts. It is particularly favored for nucleophilic substitution (SN2) and palladium-
catalyzed cross-coupling reactions because it does not hydrogen-bond to nucleophiles, thus
enhancing reaction rates [5].

¢ Health and Regulatory Concerns: DMF, along with other dipolar aprotic solvents like DMAc and
NMP, faces significant regulatory pressure due to serious health concerns, including reproductive
toxicity [5]. The European Union's REACH regulation has classified them as "substances of very
high concern” (SVHC), with restrictions on DMF use effective from December 2023 [5]. This is a
major driver for the search for safer alternatives.

Guidance for Experimental Comparison

Since direct performance data is unavailable, you can design experiments to evaluate these chemicals for

your specific application. Below is a proposed workflow for this evaluation.
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[Start: Identify Target Applicatiora

Define Evaluation Criteria

Fo olvent?plﬁtvemet\A

For N,N'-Dimethyloxamide: For DMF (Solvent Control): For Alternative Solvents:

* Reaction yield as a reactant * Reaction rate & conversion (Cyrene, 2-MeTHEF, etc.)

* Purity of product * Product solubility & isolation * Performance vs. DMF
 Optimal stoichiometry * Reusability/Recycling potential * EHS & sustainability score

Design Experimental Workflow

(e.g., SN2, Cross-Coupling)

[1. Select Benchmark Reaction]

\4

2. Parallel Testing
Run reaction with each
solvent/reagent system

Y

3. Monitor Reaction
TLC, GC, HPLC, etc.

Y
4. Work-up & Isolation
Purify and weigh product
Y

5. Analyze Results
Calculate yield, purity, etc.

Execute & Analyze

Document & Conclude
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Defining Evaluation Criteria:

e For N,N'-Dimethyloxamide as a Reactant: The key metrics are reaction yield and the purity of the
resulting product when it is used as a building block [1].

e For DMF as a Solvent (and Alternatives): The focus should be on reaction rate, conversion
efficiency, and the ease of product solubility and isolation [5]. Given regulatory pressures, also
evaluate environmental, health, and safety (EHS) profiles and sustainability of any solvent [5].

Experimental Workflow:

e Select a Benchmark Reaction: Choose a transformation where DMF is commonly used, such as a
nucleophilic substitution (SN2) or a palladium-catalyzed cross-coupling [5].

e Parallel Testing: Run the reaction using N,N'-Dimethyloxamide as a reactant (if applicable) and,
separately, use DMF and potential alternative solvents as the reaction medium for comparison.

¢ Monitor and Isolate: Use standard analytical techniques (TLC, GC, HPLC) to monitor reaction
progress. Isolate and purify the final product.

¢ Analyze and Conclude: Calculate and compare the yield, purity, and other relevant metrics to draw a
conclusion about the performance of each system.

Promising Alternatives to DMF

Given the push against traditional dipolar aprotic solvents, researchers are actively investigating greener
alternatives. While N,N'-Dimethyloxamide is not a direct solvent replacement, other chemicals are

emerging as promising candidates [5].

¢ Dihydrolevoglucosenone (Cyrene): This is a bio-based, biodegradable solvent derived from
cellulose. Its dielectric constant is comparable to DMF, making it a suitable candidate for
electrochemical applications and organic synthesis as a direct replacement for DMF, NMP, and
DMAC [6].

¢ Dimethyl Carbonate (DMC): This solvent has been noted for its growing uptake as a more
sustainable alternative in process chemistry [5].
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e 2-Methyltetrahydrofuran (2-MeTHF): Derived from biomass, this ether is increasingly featured in
process-scale publications as a preferable alternative to traditional ethers like 1,4-dioxane [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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